Cas no 1894076-46-0 (3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine
• CAS No: 1894076-46-0
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 6006114
• PubChem ID: 116838577
• Update Time: 2025-06-14

3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine
• 3,3-difluoro-3-[4-(methylsulfanyl)phenyl]propan-1-amine
• 1894076-46-0
• EN300-1948292

• Inchi： 1S/C10H13F2NS/c1-14-9-4-2-8(3-5-9)10(11,12)6-7-13/h2-5H,6-7,13H2,1H3
• InChI Key： SYDQBJFTXGRKRC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCN)(F)F

Computed Properties

• Exact Mass: 217.07367692g/mol
• Monoisotopic Mass: 217.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.3Ų

Additional information on 3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine

Recent Advances in the Study of 3,3-Difluoro-3-4-(Methylsulfanyl)phenylpropan-1-amine (CAS: 1894076-46-0)

The compound 3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine (CAS: 1894076-46-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated amine derivative, characterized by its unique difluoromethyl and methylsulfanyl substituents, has shown promising pharmacological properties in preliminary studies. The current scientific literature highlights its potential as a building block for novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that the difluoro motif at the β-position significantly enhances the compound's metabolic stability while maintaining favorable blood-brain barrier permeability. The methylsulfanyl group at the para-position appears to contribute to selective receptor binding, as evidenced by in vitro assays against various neurotransmitter targets. These findings suggest that 1894076-46-0 could serve as a valuable scaffold for developing CNS-active compounds with improved pharmacokinetic profiles.

A notable 2024 study in ACS Chemical Neuroscience investigated the compound's potential as a serotonin receptor modulator. Researchers observed that 3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine exhibits selective affinity for 5-HT_2C receptors (K_i = 42 nM) with minimal activity at related 5-HT receptor subtypes. This selectivity profile, combined with the compound's favorable physicochemical properties (cLogP = 2.1, PSA = 26 Ų), makes it an attractive lead for developing novel antidepressants and anti-obesity medications.

The synthetic accessibility of 1894076-46-0 has also been improved through recent methodological advancements. A 2023 publication in Organic Process Research & Development described an optimized three-step synthesis from commercially available 4-(methylthio)benzaldehyde, achieving an overall yield of 68% with excellent purity (>99%). This scalable route employs environmentally benign fluorination reagents and avoids column chromatography in the final purification, making it suitable for industrial-scale production.

Emerging preclinical data presented at the 2024 American Chemical Society National Meeting suggest potential applications beyond CNS disorders. Researchers from several institutions reported that derivatives of 3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine show inhibitory activity against certain metabolic enzymes, particularly those involved in lipid metabolism. These findings open new avenues for investigating the compound's utility in metabolic disease therapeutics.

While the current research landscape for 1894076-46-0 is promising, several challenges remain. The compound's in vivo stability, while improved over non-fluorinated analogs, still requires optimization for certain therapeutic applications. Additionally, comprehensive toxicological profiling is needed to fully assess its safety profile. Ongoing structure-optimization efforts aim to address these limitations while preserving the molecule's advantageous properties.

The pharmaceutical industry has taken notice of these developments, with several companies listing 3,3-difluoro-3-4-(methylsulfanyl)phenylpropan-1-amine in their compound libraries for high-throughput screening programs. Patent activity surrounding this scaffold has increased significantly in the past two years, particularly in the areas of neuropsychiatric and metabolic disorder treatments.

Future research directions for this compound class include exploring its potential in combination therapies, investigating novel formulation strategies to enhance bioavailability, and developing more efficient synthetic routes. The unique combination of fluorine substitution and sulfur-containing aromatic systems in 1894076-46-0 continues to provide fertile ground for medicinal chemistry innovation and drug discovery efforts.